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Compound of Interest

Compound Name: Dideuteriomethanone

Cat. No.: B124363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dideuteriomethanone
(CD2O), also known as deuterated formaldehyde, a compound increasingly utilized in

specialized applications within pharmaceutical research and development, including

proteomics and synthetic chemistry.[1][2] Given its hazardous properties, a thorough

understanding of its characteristics and the implementation of stringent safety protocols are

imperative for all personnel.

Physicochemical and Toxicological Profile
Dideuteriomethanone is the deuterated analog of formaldehyde.[1][2] While its chemical

reactivity is similar to formaldehyde, the deuterium substitution can lead to different reaction

kinetics, a principle known as the kinetic isotope effect, which is leveraged in mechanistic

studies.[2] It is typically supplied as a 20% solution in deuterium oxide (D2O).[1][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Dideuteriomethanone is presented

in Table 1. This data is essential for the design of safe experimental and storage conditions.
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Property Value Reference

Molecular Formula CD2O [1][4]

Molecular Weight 32.04 g/mol [1][5]

Appearance Colorless solution [6]

Boiling Point Not available

Flash Point > 230 °F [5][6]

Density 0.684 g/cm³ [4]

Vapor Pressure 3460 mmHg at 25°C [4]

Solubility
Sparingly soluble in water and

slightly soluble in methanol.
[5][6]

Storage Temperature 2°C - 8°C [1][3]

Toxicological Data
Dideuteriomethanone solution is classified as toxic and corrosive. Its health hazards are

primarily associated with the properties of formaldehyde. Chronic exposure to formaldehyde

has been linked to significant deleterious health effects.[7] A summary of its hazard

classifications is provided in Table 2.
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Hazard Class GHS Classification

Acute Toxicity (Oral) Toxic if swallowed.[3]

Acute Toxicity (Dermal) Toxic in contact with skin.

Acute Toxicity (Inhalation) Fatal if inhaled.[8]

Skin Corrosion/Irritation Causes severe skin burns and eye damage.[8]

Serious Eye Damage/Irritation Causes serious eye damage.[1]

Respiratory or Skin Sensitization May cause an allergic skin reaction.[1][8]

Germ Cell Mutagenicity Suspected of causing genetic defects.[8]

Carcinogenicity May cause cancer.[1][8]

Specific Target Organ Toxicity (Single Exposure)

Causes damage to organs (Eyes, Central

nervous system).[8] May cause respiratory

irritation.[1][8]

Hazardous to the Aquatic Environment Toxic to aquatic life.[8][9]

Hazard Identification and Control
The primary hazards associated with Dideuteriomethanone solution are its toxicity, corrosivity,

and potential for causing cancer and genetic defects.[1][8] Engineering controls, administrative

controls, and personal protective equipment (PPE) are all critical for mitigating these risks.
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Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)

Work in a certified chemical fume hood Develop and follow Standard Operating Procedures (SOPs)

Ensure adequate ventilation

Wear appropriate chemical-resistant gloves

Provide comprehensive training to all personnel

Restrict access to authorized personnel

Use chemical safety goggles and a face shield

Wear a flame-resistant lab coat

Use a respirator as determined by a risk assessment

Click to download full resolution via product page

Caption: Hierarchy of controls for managing Dideuteriomethanone solution hazards.

Safe Handling and Experimental Protocols
Adherence to strict protocols is essential when working with Dideuteriomethanone solution to

minimize exposure risk.

General Handling Precautions
Avoid Contact: Prevent all contact with skin, eyes, and clothing.[3][10]

Avoid Inhalation: Do not breathe vapors or mists.[8] All work must be conducted in a properly

functioning chemical fume hood.[8]

Personal Hygiene: Do not eat, drink, or smoke in areas where the solution is handled.[8][10]

Wash hands thoroughly after handling.[3][10]
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Contaminated Clothing: Contaminated work clothing should not be allowed out of the

workplace and must be washed before reuse.[3][10]

Experimental Workflow
The following diagram outlines a safe workflow for experiments involving

Dideuteriomethanone solution.

Preparation:
- Assemble all necessary equipment and reagents.

- Don appropriate PPE.

Handling and Dispensing:
- Work within a chemical fume hood.

- Use appropriate tools for transfer (e.g., gastight syringe).

Reaction Setup:
- Perform the reaction in a closed system where possible.

- Ensure adequate cooling for exothermic reactions.

Reaction Work-up and Quenching:
- Quench unreacted Dideuteriomethanone with a suitable reagent (e.g., sodium bisulfite).

Waste Disposal:
- Collect all waste in clearly labeled, sealed containers.

- Dispose of as hazardous waste according to institutional and local regulations.

Decontamination:
- Decontaminate all surfaces and equipment.

- Remove and properly dispose of PPE.

Click to download full resolution via product page

Caption: A typical experimental workflow for using Dideuteriomethanone solution.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.[3][10]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15-20 minutes. Seek medical

attention.[3][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[10]

Accidental Release Measures
Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[3][10]

Cleanup: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in

a sealed container for disposal. For large spills, contact emergency response personnel.

Personal Protection: All personnel involved in cleanup must wear appropriate PPE, including

respiratory protection.[3]
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Storage and Disposal
Proper storage and disposal are crucial to prevent accidental exposure and environmental

contamination.

Storage Conditions
Temperature: Store in a refrigerator at 2°C to 8°C.[1][3]

Container: Keep the container tightly closed and in an upright position to prevent leakage.[3]

[8]

Location: Store in a well-ventilated, secure area, away from incompatible materials.[8]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]

[9]

Disposal
Dispose of Dideuteriomethanone solution and any contaminated materials as hazardous

waste in accordance with all local, state, and federal regulations. Do not allow it to enter the

sewer system or waterways.[3]

Conclusion
Dideuteriomethanone solution is a valuable tool in modern research, but it poses significant

health risks. A comprehensive understanding of its properties and strict adherence to the safety

and handling protocols outlined in this guide are essential for protecting the health and safety

of laboratory personnel and the environment. All researchers, scientists, and drug development

professionals working with this compound must be thoroughly trained on these procedures and

have access to the appropriate safety equipment and emergency response resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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